Cas no 2034397-81-2 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylpropanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylpropanamide
• CAS No: 2034397-81-2
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 5350516
• Update Time: 2025-10-28

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-3-(3,5-dimethylisoxazol-4-yl)propanamide
• N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylpropanamide

• Inchi： 1S/C19H23N5O3/c1-12-16(13(2)27-24-12)7-8-18(25)23-14-3-5-15(6-4-14)26-19-17(11-20)21-9-10-22-19/h9-10,14-15H,3-8H2,1-2H3,(H,23,25)
• InChI Key： DVNQNFGETZLGQX-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC=CN=1)C1CCC(CC1)NC(CCC1C(C)=NOC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 543
• XLogP3: 1.9
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylpropanamide

Comprehensive Overview of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylpropanamide (CAS No. 2034397-81-2)

The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylpropanamide (CAS No. 2034397-81-2) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 3,5-dimethyl-1,2-oxazole moiety with a 3-cyanopyrazine group, linked via a cyclohexylpropanamide backbone. This configuration endows the compound with potential applications in pharmaceutical research, particularly in the development of targeted therapies. Researchers are increasingly interested in such molecules due to their ability to modulate specific biological pathways, making them valuable candidates for drug discovery.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. The 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylpropanamide stands out due to its potential to interact with enzymes or receptors involved in critical cellular processes. Its cyanopyrazine component, in particular, is known for its electron-withdrawing properties, which can enhance binding affinity and selectivity. This makes the compound a subject of interest for researchers exploring treatments for conditions where precise molecular targeting is essential.

The synthesis and characterization of CAS No. 2034397-81-2 require advanced organic chemistry techniques, including multi-step reactions and rigorous purification processes. The compound's stability and solubility profiles are also critical factors in its potential applications. For instance, its oxazole ring contributes to its metabolic stability, while the propanamide linker offers flexibility in molecular interactions. These attributes are frequently discussed in scientific forums and publications, highlighting the compound's relevance in contemporary medicinal chemistry.

From an industrial perspective, the scalability of producing 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylpropanamide is a topic of significant interest. Companies specializing in fine chemicals and custom synthesis are exploring efficient routes to manufacture this compound while maintaining high purity and yield. The growing emphasis on green chemistry has also prompted investigations into environmentally friendly synthesis methods, aligning with global sustainability goals. This dual focus on efficacy and sustainability resonates with current trends in the chemical and pharmaceutical industries.

Another area of exploration is the compound's potential role in addressing unmet medical needs. For example, its structural features suggest possible applications in oncology or neurology, where targeted therapies are in high demand. The 3-cyanopyrazine moiety, in particular, has been associated with kinase inhibition, a mechanism leveraged in many cancer treatments. As such, CAS No. 2034397-81-2 is often mentioned in discussions about next-generation therapeutics and the future of drug development.

In summary, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylpropanamide represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its potential therapeutic applications, makes it a compelling subject for ongoing research. Whether in academic labs or industrial settings, this compound continues to capture the attention of scientists and innovators alike, paving the way for breakthroughs in modern medicine.